Cas no 2305161-83-3 (N-{(3R,4S)-1-3-(2-methoxyphenyl)propyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylmethyl}acetamide)

• Product Name: N-{(3R,4S)-1-3-(2-methoxyphenyl)propyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylmethyl}acetamide
• CAS No: 2305161-83-3
• MF: C₂₁H₃₀N₄O₂
• MW: 370.488504886627
• MDL: MFCD34167950
• CID: 5639470
• PubChem ID: 138012937
• Update Time: 2025-06-25

N-{(3R,4S)-1-3-(2-methoxyphenyl)propyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{[(3R,4S)-1-[3-(2-methoxyphenyl)propyl]-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide
• Z3062350924
• EN300-28234363
• 2305161-83-3
• N-{(3R,4S)-1-3-(2-methoxyphenyl)propyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylmethyl}acetamide

• MDL： MFCD34167950
• Inchi： 1S/C21H30N4O2/c1-16(26)23-11-18-13-25(14-19(18)20-12-22-15-24(20)2)10-6-8-17-7-4-5-9-21(17)27-3/h4-5,7,9,12,15,18-19H,6,8,10-11,13-14H2,1-3H3,(H,23,26)/t18-,19-/m1/s1
• InChI Key： PRHDZWBWMSFVKS-RTBURBONSA-N
• SMILES： O=C(C)NC[C@@H]1CN(CCCC2C=CC=CC=2OC)C[C@H]1C1=CN=CN1C

Computed Properties

• Exact Mass: 370.23687621g/mol
• Monoisotopic Mass: 370.23687621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.4Ų

Additional information on N-{(3R,4S)-1-3-(2-methoxyphenyl)propyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylmethyl}acetamide

Introduction to N-{(3R,4S)-1-3-(2-methoxyphenyl)propyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylmethyl}acetamide (CAS No: 2305161-83-3)

N-{(3R,4S)-1-3-(2-methoxyphenyl)propyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylmethyl}acetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2305161-83-3, represents a sophisticated molecular structure that integrates multiple functional groups, making it a promising candidate for various therapeutic applications. The intricate arrangement of atoms and the presence of specific substituents contribute to its unique chemical properties, which are being thoroughly investigated for potential medicinal benefits.

The molecular framework of N-{(3R,4S)-1-3-(2-methoxyphenyl)propyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylmethyl}acetamide features a pyrrolidinone core, which is flanked by a propyl chain and an acetamide moiety. The propyl chain is further modified with a 2-methoxyphenyl group, enhancing the compound's hydrophobicity and interactions with biological targets. Additionally, the presence of a 1-methylimidazole ring introduces another layer of complexity, potentially influencing its binding affinity and metabolic stability. These structural elements collectively contribute to the compound's multifaceted pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of N-{(3R,4S)-1-3-(2-methoxyphenyl)propyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylmethyl}acetamide with various biological targets. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and neurodegenerative diseases. The stereochemistry of the pyrrolidinone ring, specifically the (3R,4S) configuration, plays a crucial role in determining its biological activity. This configuration has been shown to enhance binding affinity and selectivity, making it an attractive scaffold for drug design.

In vitro studies have demonstrated promising results regarding the pharmacological properties of N-{(3R,4S)-1-3-(2-methoxyphenyl)propyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylmethyl}acetamide. Research indicates that this compound may interact with pathways involved in pain modulation and neuroprotection. The methoxyphenyl group has been identified as a key pharmacophore responsible for its analgesic potential. Furthermore, the imidazole ring contributes to its ability to modulate neurotransmitter release, which could be beneficial in treating conditions such as chronic pain and cognitive disorders.

The synthesis of N-{(3R,4S)-1-3-(2-methoxyphenyl)propyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylmethyl}acetamide presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as chiral resolution and catalytic asymmetric synthesis have been employed to ensure high enantiomeric purity. These advancements have opened up new avenues for exploring its therapeutic potential without compromising on quality and yield.

Preclinical studies are currently underway to evaluate the safety and efficacy of N-{(3R,4S)-1--2305161-83-3}acetamide in animal models. Preliminary findings suggest that it exhibits low toxicity profiles while maintaining strong pharmacological activity. These results are encouraging for researchers who are looking to develop new treatments for neurological and inflammatory disorders. The compound's ability to cross the blood-brain barrier is another significant advantage, as it allows for targeted delivery to central nervous system receptors.

The future prospects of N-{(3R,4S)-230516¹⁶–83^-83}–N-{((–)^–)}>acetamide are vast, with ongoing research focusing on optimizing its pharmacokinetic properties and exploring novel therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from preclinical studies to clinical trials. The integration of cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug discovery platforms will further enhance the development pipeline for this promising molecule.

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